Cas no 877798-89-5 (N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 877798-89-5
• MF: C₁₉H₁₅BrN₄
• MW: 379.253202676773
• CID: 5421591
• Update Time: 2025-10-17

N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H15BrN4/c1-13-11-18(23-16-9-7-15(20)8-10-16)24-19(22-13)17(12-21-24)14-5-3-2-4-6-14/h2-12,23H,1H3
• InChI Key： PDUXICKWNJCDAJ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NC1=CC=C(Br)C=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine: A Comprehensive Overview

N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877798-89-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis: The molecular formula of N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is C₂₀H₁₆BrN₅, with a molecular weight of 394.34 g/mol. The compound features a pyrazolopyrimidine core functionalized with a 4-bromophenyl group and a phenyl substituent at specific positions. The synthesis of this compound typically involves multistep reactions, including the formation of the pyrazolopyrimidine scaffold followed by functionalization with the bromophenyl and phenyl groups.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired molecular framework. These methods not only enhance the synthetic accessibility but also provide a platform for further structural modifications to explore a broader range of biological activities.

Biological Properties: The biological profile of N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied, revealing its potential as a lead compound for drug development. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are crucial targets in cancer therapy.

In addition to its enzymatic inhibition properties, N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine has demonstrated significant antiproliferative activity against various cancer cell lines. Studies have indicated that it can induce cell cycle arrest and apoptosis in tumor cells, making it a promising candidate for further preclinical and clinical evaluation.

Pharmacological Applications: The therapeutic potential of N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine extends beyond cancer treatment. Recent research has also explored its effects on other diseases such as neurodegenerative disorders and inflammatory conditions. For example, it has been reported to modulate specific signaling pathways involved in neuroprotection and anti-inflammatory responses.

In the context of neurodegenerative diseases, this compound has shown promise in protecting neuronal cells from oxidative stress and promoting neurite outgrowth. These findings suggest that it could be a valuable tool in developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions: While preclinical studies have provided compelling evidence for the therapeutic potential of N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, further clinical trials are necessary to validate its safety and efficacy in human subjects. Several phase I and II clinical trials are currently underway to evaluate its pharmacokinetics, pharmacodynamics, and therapeutic outcomes in various disease models.

The ongoing research aims to address key questions such as optimal dosing regimens, potential side effects, and long-term safety profiles. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, thereby facilitating personalized medicine approaches.

Conclusion: In summary, N-(4-bromophenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877798-89-5) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds great promise for improving patient outcomes in various medical conditions.